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Compound of Interest

Compound Name: Amg perk 44

Cat. No.: B609916 Get Quote

Technical Support Center: AMG PERK 44
This technical support center provides researchers, scientists, and drug development

professionals with detailed guidance on the preparation and handling of AMG PERK 44 stock

solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of AMG PERK 44?

A1: The recommended solvent for preparing a stock solution of AMG PERK 44 is Dimethyl

Sulfoxide (DMSO).[1][2][3] For optimal results, it is advisable to use a fresh, unopened bottle of

DMSO due to its hygroscopic nature, which can affect solubility.[1]

Q2: What is the maximum solubility of AMG PERK 44 in DMSO?

A2: The reported solubility of AMG PERK 44 in DMSO varies slightly between suppliers, but it

is generally high. Concentrations of up to 25 mg/mL (requiring sonication) and 20 mM have

been reported.[1][2]

Q3: My AMG PERK 44 is not dissolving completely in DMSO. What should I do?

A3: If you encounter solubility issues, gentle warming of the solution or sonication can help

facilitate dissolution.[1] Ensure you are using a sufficient volume of DMSO for the mass of the

compound. If precipitation occurs after the solution has cooled, it may indicate that the

concentration is too high for long-term storage at that temperature.
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Q4: How should I store the solid compound and the prepared stock solution of AMG PERK 44?

A4: The solid (powder) form of AMG PERK 44 should be stored at -20°C and is stable for at

least four years.[4] Once prepared, the stock solution should be aliquoted into smaller volumes

to avoid repeated freeze-thaw cycles and stored under the following conditions:

-80°C: Stable for up to 1 year.[1]

-20°C: Stable for up to 6 months.[1][3]

Data Presentation
AMG PERK 44 Solubility and Storage Summary

Parameter
Recommended
Condition

Notes Source

Primary Solvent DMSO
Use newly opened,

anhydrous DMSO.
[1][2][3]

Alternative Solvent Methanol
Sparingly soluble (1-

10 mg/mL).
[4][5]

Maximum Solubility in

DMSO
25 mg/mL

May require

sonication to fully

dissolve.

[1][6]

20 mM [2]

10 mM [3]

Solid Storage -20°C Stable for ≥ 4 years. [4]

Stock Solution

Storage (-80°C)

Aliquoted, tightly

sealed vials

Stable for up to 1

year.
[1]

Stock Solution

Storage (-20°C)

Aliquoted, tightly

sealed vials

Stable for up to 6

months.
[1][3]
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Protocol for Preparing a 10 mM AMG PERK 44 Stock
Solution
This protocol provides a step-by-step guide to preparing a 10 mM stock solution of AMG PERK
44. The molecular weight of AMG PERK 44 (hydrochloride) is 561.07 g/mol .[2]

Materials:

AMG PERK 44 (hydrochloride) powder

Anhydrous DMSO (newly opened bottle recommended)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Pipettes

Procedure:

Equilibrate: Allow the vial of AMG PERK 44 powder to come to room temperature before

opening to prevent condensation.

Weigh: Accurately weigh out the desired amount of AMG PERK 44 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 5.61 mg.

Add Solvent: Add the calculated volume of DMSO to the vial containing the AMG PERK 44
powder. To continue the example, add 1 mL of DMSO.

Dissolve: Vortex the solution until the powder is completely dissolved. If necessary, use a

sonicator to aid dissolution.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly sealed

vials. This minimizes contamination and degradation from repeated freeze-thaw cycles.
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Store: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-

term storage (up to 6 months).

Visualizations
Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing an AMG PERK 44 stock solution.

Troubleshooting Guide: Solubility Issues
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Caption: Troubleshooting steps for AMG PERK 44 dissolution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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